Cas no 2639405-60-8 (5-amino-3-chloropyridine-2-carboxylic acid hydrochloride)

• Product Name: 5-amino-3-chloropyridine-2-carboxylic acid hydrochloride
• CAS No: 2639405-60-8
• MF: C₆H₆Cl₂N₂O₂
• MW: 209.030039310455
• MDL: MFCD33549668
• CID: 5462297
• PubChem ID: 155970664
• Update Time: 2025-11-01

5-amino-3-chloropyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-chloropyridine-2-carboxylic acid hydrochloride
• Z4965855374

• MDL： MFCD33549668
• Inchi： 1S/C6H5ClN2O2.ClH/c7-4-1-3(8)2-9-5(4)6(10)11;/h1-2H,8H2,(H,10,11);1H
• InChI Key： ZRAPYXURZOJGDC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C(=O)O)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Topological Polar Surface Area: 76.2

Additional information on 5-amino-3-chloropyridine-2-carboxylic acid hydrochloride

5-Amino-3-Chloropyridine-2-Carboxylic Acid Hydrochloride: A Comprehensive Overview

5-Amino-3-chloropyridine-2-carboxylic acid hydrochloride (CAS No. 2639405-60-8) is a significant compound in the field of organic chemistry, particularly within the realms of pharmaceuticals and agrochemicals. This compound, often referred to as Amino-Chloro-Pyridine Carboxylic Acid Hydrochloride, has garnered attention due to its unique structural properties and potential applications in drug development and pest control. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its importance in contemporary research.

The molecular structure of 5-amino-3-chloropyridine-2-carboxylic acid hydrochloride is characterized by a pyridine ring with substituents at positions 2, 3, and 5. The presence of an amino group (-NH₂) at position 5, a chlorine atom at position 3, and a carboxylic acid group (-COOH) at position 2 makes it a versatile compound. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more amenable for various applications. Researchers have explored its potential as a building block for synthesizing bioactive molecules, particularly in the development of novel antibiotics and herbicides.

Recent studies have focused on the synthesis of 5-amino-3-chloropyridine-2-carboxylic acid hydrochloride through efficient routes. One notable approach involves the chlorination of pyridine derivatives followed by selective amino and carboxylation reactions. These methods not only improve yield but also ensure high purity, which is critical for downstream applications. The compound's ability to undergo further functionalization has been exploited in creating analogs with enhanced biological activity.

In terms of biological activity, 5-amino-3-chloropyridine-2-carboxylic acid hydrochloride has shown promise as an antimicrobial agent. Preclinical studies indicate that it exhibits potent activity against a range of bacterial strains, including multi-drug resistant pathogens. This property makes it a valuable candidate for antibiotic development, especially given the rising global concern over antibiotic resistance.

Beyond its pharmacological applications, 5-amino-3-chloropyridine-2-carboxylic acid hydrochloride has also been investigated for its role in agrochemicals. Its ability to inhibit key enzymes involved in plant growth regulation suggests potential use as a herbicide or plant growth regulator. Field trials have demonstrated its efficacy in controlling invasive weed species without significant adverse effects on crop plants.

From an environmental perspective, researchers have evaluated the ecotoxicological profile of 5-amino-3-chloropyridine-2-carboxylic acid hydrochloride. Studies indicate that it degrades relatively quickly under aerobic conditions, reducing its persistence in the environment. This characteristic aligns with current sustainability trends in chemical production and application.

In conclusion, 5-amino-3-chloropyridine-2-carboxylic acid hydrochloride (CAS No. 2639405-60-8) stands out as a multifaceted compound with significant potential across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, underscores its importance in modern scientific research. As ongoing investigations continue to unravel its full potential, this compound is poised to play a pivotal role in addressing pressing challenges in medicine and agriculture.